Cas no 1161004-61-0 (Methyl 6,6,6-trifluoro-5-oxohexanoate)
1161004-61-0 structure
Product Name:Methyl 6,6,6-trifluoro-5-oxohexanoate
CAS No:1161004-61-0
MF:C7H9F3O3
MW:198.139773130417
CID:1027033
PubChem ID:44545339
Update Time:2025-07-31
Methyl 6,6,6-trifluoro-5-oxohexanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6,6,6-trifluoro-5-oxohexanoate
- DB-352113
- SCHEMBL16540471
- DTXSID60659295
- 1161004-61-0
- LXBQVXIGYLVDLU-UHFFFAOYSA-N
- Methyl6,6,6-trifluoro-5-oxohexanoate
-
- MDL： MFCD18909903
- Inchi： 1S/C7H9F3O3/c1-13-6(12)4-2-3-5(11)7(8,9)10/h2-4H2,1H3
- InChI Key： LXBQVXIGYLVDLU-UHFFFAOYSA-N
- SMILES： FC(C(CCCC(=O)OC)=O)(F)F
Computed Properties
- Exact Mass: 198.05037863g/mol
- Monoisotopic Mass: 198.05037863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.4Ų
Methyl 6,6,6-trifluoro-5-oxohexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1758613-1g |
Methyl 6,6,6-trifluoro-5-oxohexanoate |
1161004-61-0 | 98% | 1g |
￥5096.00 | 2024-08-09 |
Methyl 6,6,6-trifluoro-5-oxohexanoate Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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